4-(5-Phenylthiophen-3-yl)morpholine

• Molecular Formula: C14H15NOS
• Molecular Weight: 245.34 g/mol
• SMILES: C1COCCN1C2=CSC(=C2)C3=CC=CC=C3
• InChI: InChI=1S/C14H15NOS/c1-2-4-12(5-3-1)14-10-13(11-17-14)15-6-8-16-9-7-15/h1-5,10-11H,6-9H2
• InChIKey: SFBJRLYAUGETSK-UHFFFAOYSA-N
• Solubility: soluble

4-(5-Phenylthiophen-3-yl)morpholine: Chemical & Sourcing Profile

4-(5-Phenylthiophen-3-yl)morpholine (CAS 2832-97-5) is a synthetic small molecule with the molecular formula C14H15NOS and a molecular weight of 245.34 g/mol, belonging to the morpholino-thiophene class of compounds . It features a morpholine ring substituted at the 3-position of a 5-phenylthiophene core. This scaffold is foundational to a broad class of bioactive molecules, including the morpholino-thiophene (MOT) series investigated for anti-tubercular activity, but the specific biological or pharmacological profile of this exact compound remains largely uncharacterized in the public scientific literature [1][2].

1 Unexplored morpholino-thiophene scaffold for SAR studies

2 Specific 3-morpholino-5-phenyl regioisomer for unambiguous data

3 95% purity supports use as a synthetic building block

• [1] Cleghorn, L. A. T., et al. (2018). Identification of Morpholino Thiophenes as Novel Mycobacterium tuberculosis Inhibitors, Targeting QcrB. Journal of Medicinal Chemistry, 61(15), 6592–6608. View Source
• [2] Journal of Chemical Reviews. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. 3(4), 268-291. View Source

Non-Interchangeability of 4-(5-Phenylthiophen-3-yl)morpholine

Within the morpholino-thiophene class, small structural modifications critically impact biological activity, target engagement, and physicochemical properties—a finding that precludes simple substitution [1]. For 4-(5-Phenylthiophen-3-yl)morpholine, two key structural features demand precise differentiation: first, the attachment of the morpholine at the thiophene's 3-position versus the 2-position creates regioisomers with fundamentally different molecular shapes and electronic distributions [2]. Second, the presence of a phenyl ring at the 5-position is a key variable; its replacement with other aryl or heteroaryl groups, or its complete removal, has been shown in related series to dramatically alter both potency and pharmacokinetic profiles [1]. Therefore, without direct, quantitative, and comparative data, no other morpholino-thiophene can be assumed to be a functional equivalent for procurement or research purposes.

Regioisomer mismatch

2-morpholino thiophene isomers may alter molecular topology and target interactions.

Aryl replacement sensitivity

Replacing the 5-phenyl group can shift potency and pharmacokinetic profiles (class-level SAR).

Uncharacterized biological activity

No public bioactivity data means functional equivalence cannot be assumed.

• [1] Cleghorn, L. A. T., et al. (2018). Identification of Morpholino Thiophenes as Novel Mycobacterium tuberculosis Inhibitors, Targeting QcrB. Journal of Medicinal Chemistry, 61(15), 6592–6608. View Source
• [2] Pillai, A. D., et al. (2004). Design, synthesis, and pharmacological evaluation of some 2-[4-morpholino]-3-aryl-5-substituted thiophenes as novel anti-inflammatory agents: generation of a novel anti-inflammatory pharmacophore. Bioorganic & Medicinal Chemistry, 12(17), 4667-71. View Source

Quantitative Differentiation for 4-(5-Phenylthiophen-3-yl)morpholine

Absence of Public Differential Bioactivity Data

A systematic search of non-proprietary, peer-reviewed literature and authoritative databases did not yield any quantitative biological activity data (e.g., IC50, MIC, Kd, Ki) for 4-(5-Phenylthiophen-3-yl)morpholine, nor for its closest structural analogs, that would enable a direct head-to-head or robust cross-study comparison [1]. This absence of data is a critical differentiator in itself, defining the compound as a high-risk, exploratory research tool rather than a validated chemical probe. A user seeking a characterized lead molecule should prioritize other compounds within the morpholino-thiophene series where structure-activity relationships (SAR) have been established and published [2].

Bioactivity Data Gap

Class-level inference

0 public data points vs. established MOT series with multiple IC50/MIC values

Defines compound as exploratory research tool

Data to verify; requires de novo profiling

Evidence Dimension	Availability of quantitative biological activity data in the public domain
Target Compound Data	0 data points found
Comparator Or Baseline	Established MOT analogs (e.g., from the Cleghorn et al., 2018 series): multiple data points available (MIC, cytotoxicity, in vivo efficacy)
Quantified Difference	Absence of data vs. Rich data set
Conditions	Literature and database search for target compound vs. known MOT series

Why This Matters

For procurement, this identifies the compound as a starting point for novel SAR exploration rather than a pre-validated lead, directly informing project risk assessment and synthetic resource allocation.

• [1] PubChem. SID 35691952, Legacy Record for ChemSpider ID 13641557. View Source
• [2] Cleghorn, L. A. T., et al. (2018). Identification of Morpholino Thiophenes as Novel Mycobacterium tuberculosis Inhibitors, Targeting QcrB. Journal of Medicinal Chemistry, 61(15), 6592–6608. View Source

Chemical Purity Baseline

The only quantified and verifiable differentiator from public, non-prohibited sources is the reported chemical purity. The compound is specified at a typical purity of 95% . While this is a standard specification for research-grade building blocks, it provides a procurement baseline. The absence of comparative purity data for other suppliers or for specific, closely related positional isomers prevents a more meaningful quality-based differentiation.

Specified Purity

Data to verify

95%

Meets minimum research-grade specification

Analytical method not disclosed; comparator data unavailable

Evidence Dimension	Chemical Purity (as specified by vendors)
Target Compound Data	95%
Comparator Or Baseline	Typical research chemical standard (≥95%); specific comparator data for close analogs is not available.
Quantified Difference	Meets the minimum industry standard for research-grade compounds.
Conditions	Vendor specification; analytical method not disclosed.

Why This Matters

This confirms the material is fit for its most likely purpose as a synthetic intermediate, but it is not a point of strong differentiation from other 95% pure analogs.

Morpholine-Thiophene Regioisomerism

The compound's core differentiator is its specific 3-morpholino-5-phenylthiophene regioisomeric structure. Literature on the broader morpholino-thiophene class confirms that shifting the morpholine substituent between the 2- and 3-positions of the thiophene ring, or altering the aryl group at the 5-position, results in distinct molecular topologies that are expected to lead to non-equivalent biological interactions [1]. The 3-substituted isomer offers a different spatial arrangement of the morpholine oxygen's hydrogen-bond accepting capability compared to the 2-substituted isomer. This makes the compound a unique candidate for exploring regioisomer-dependent SAR, a role that its 2-substituted analogs cannot fulfill.

Regioisomeric Structure

Class-level inference

3-morpholino-5-phenylthiophene vs. 2-substituted isomer

Enables unambiguous regioisomer SAR studies

Quantitative activity difference uncharacterized

Evidence Dimension	Structural regioisomerism
Target Compound Data	3-(morpholin-4-yl)-5-phenylthiophene
Comparator Or Baseline	4-(5-phenylthiophen-2-yl)morpholine (CAS 2228990-68-7) and others
Quantified Difference	Qualitative difference in connectivity; quantitative biological impact is uncharacterized for this specific pair.
Conditions	Chemical structure comparison; biological activity inference based on class-level SAR.

Why This Matters

For a medicinal chemist exploring novel chemical space, the specific regioisomer is non-fungible. Procuring this exact isomer is essential for generating unambiguous SAR data for the 3-substituted series.

• [1] Pillai, A. D., et al. (2004). Design, synthesis, and pharmacological evaluation of some 2-[4-morpholino]-3-aryl-5-substituted thiophenes as novel anti-inflammatory agents: generation of a novel anti-inflammatory pharmacophore. Bioorganic & Medicinal Chemistry, 12(17), 4667-71. View Source

4-(5-Phenylthiophen-3-yl)morpholine Validated Applications

Novel Anti-Tubercular SAR Exploration

Given the established importance of the morpholino-thiophene (MOT) scaffold for targeting Mycobacterium tuberculosis QcrB, but the complete lack of published data for this specific compound, its primary high-value application is as a novel core for SAR exploration [1]. A research group can procure this compound to generate a de novo data set, comparing its activity against the published MOT series and establishing the role of the 3-morpholino-5-phenyl substitution pattern. This addresses a direct gap in the scientific literature and could lead to the discovery of a new, patentable anti-tubercular series.

Regioisomer-Dependent Activity Screening

The compound serves as a critical tool for probing how the position of the morpholine ring on the central thiophene core influences biological activity [1]. By procuring both 4-(5-Phenylthiophen-3-yl)morpholine and its 2-substituted isomer, a screening lab can generate direct, comparative dose-response data across a panel of kinases or other targets. This head-to-head experiment, which is currently absent from the public domain, would provide invaluable proof of concept for regioisomer-specific drug design in the morpholino-thiophene chemical space.

Chemical Probes from 3-Amino Thiophene

The 3-morpholino-thiophene motif can act as a privileged scaffold or isostere in medicinal chemistry [2]. The compound's primary amine can be further functionalized to generate a diverse library of derivatives for phenotypic screening. This application leverages the compound's moderate molecular weight (245.34 g/mol) and the potential for the morpholine oxygen to improve solubility profiles over all-carbon analogs [1]. It represents a strategic procurement decision to build a proprietary screening deck around a novel, underexploited chemical core.

Validated Synthetic Building Block

Based on its established properties as a research chemical with a specified purity of 95%, its most immediate and lowest-risk application is as a synthetic intermediate [1]. The compound's two reactive handles—the morpholine nitrogen and the thiophene ring—allow for its incorporation into more complex structures. It is a suitable procurement choice for a synthetic chemist who requires a specific regioisomeric building block to construct molecules for which other analogs are not structurally appropriate [3].

Application

Selection Property

Validation Focus

Morpholino-thiophene SAR exploration

3-morpholino-5-phenyl core as underexplored scaffold

Generate QcrB target engagement and cytotoxicity data

Regioisomer-dependent activity profiling

Regioisomer-specific scaffold (3- vs 2-substituted)

Direct dose-response comparison with 2-substituted isomer

Privileged scaffold library synthesis

3-morpholino-thiophene with derivatizable amine

Phenotypic screening hit rate and solubility profiling

Synthetic intermediate use

95% purity research-grade building block

Reactivity and coupling efficiency verification

• [1] Cleghorn, L. A. T., et al. (2018). Identification of Morpholino Thiophenes as Novel Mycobacterium tuberculosis Inhibitors, Targeting QcrB. Journal of Medicinal Chemistry, 61(15), 6592–6608. View Source
• [2] Journal of Chemical Reviews. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. 3(4), 268-291. View Source
• [3] Pillai, A. D., et al. (2004). Design, synthesis, and pharmacological evaluation of some 2-[4-morpholino]-3-aryl-5-substituted thiophenes as novel anti-inflammatory agents: generation of a novel anti-inflammatory pharmacophore. Bioorganic & Medicinal Chemistry, 12(17), 4667-71. View Source